4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H12N2O2S/c1-12-6-8-13(9-7-12)18-11-14(10-17)21(19,20)16-5-3-2-4-15(16)18/h2-9,11H,1H3
• InChI Key: SBXSVYJWWUHTEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C#N
• Molecular Formula: C16H12N2O2S
• Molecular Weight: 296.3 g/mol

Description

The compound “4-(4-methylphenyl)-4H-1,4-benzothiadiazine-2-carbonitrile 1,1-dioxide” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring. The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Synthesis Analysis

The synthesis of 1,2,4-benzothiadiazine-1,1-dioxide derivatives has been reported by Francotte et al. in 2010. They tested these compounds as positive allosteric modulators of the AMPA receptors. A synthesis method of 4H-1,2,4-benzothiadiazine-1,1-dioxide derivatives was also reported in a patent.

Scientific Research Applications

Synthesis and Characterization

• The compound and its derivatives are a focus in synthetic organic chemistry. For instance, microwave-assisted synthesis has been used to prepare N-aryl-3-methylthio-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxides efficiently, highlighting the method's rapid nature and solvent-free conditions (Charris et al., 2005). Furthermore, 4H-1,4-Benzothiazine-1,1-dioxide derivatives have been synthesized through a sequence of quantitative reactions, starting with commercially available materials and resulting in excellent yields (Montis et al., 2008).

Pharmacological Evaluation

• The pharmacological properties of 4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide derivatives have been explored, especially as potential activators of ATP-sensitive potassium channels. These compounds have demonstrated the ability to hyperpolarize beta cell membrane potential and inhibit glucose-stimulated insulin release in vitro (Schou et al., 2005).

Advanced Synthetic Pathways

• Advanced synthetic pathways for the compound involve microwave-induced cyclization for preparing 4-aryl-4H-1,4-benzothiazine 1,1-dioxide derivatives, showcasing the efficiency of microwave irradiation in yielding these compounds without catalysts and in short reaction times (López et al., 2005).

Derivatives and Applications

• Novel derivatives of the compound have been synthesized, with potential biological and medicinal applications. For instance, 4H-benzo[b][1,4]thiazine 1,1-dioxides were synthesized via ring contraction, indicating their pharmacological relevance (Fülöpová et al., 2015). Additionally, novel biologically active derivatives have been synthesized, starting from ultrasonic-mediated N-alkylation of sodium saccharin, showing their potential in antimicrobial activities and DPPH radical scavenging activities (Zia-ur-Rehman et al., 2009).